Cas no 2172104-51-5 (7-methyl-1H-indazole-3-sulfonyl chloride)

• Product Name: 7-methyl-1H-indazole-3-sulfonyl chloride
• CAS No: 2172104-51-5
• MF: C₈H₇ClN₂O₂S
• MW: 230.671379327774
• CID: 6194242
• PubChem ID: 165869181
• Update Time: 2025-10-31

7-methyl-1H-indazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1H-indazole-3-sulfonyl chloride
• 2172104-51-5
• EN300-1618345

• Inchi： 1S/C8H7ClN2O2S/c1-5-3-2-4-6-7(5)10-11-8(6)14(9,12)13/h2-4H,1H3,(H,10,11)
• InChI Key： VESJFAGWKVPNAG-UHFFFAOYSA-N
• SMILES： ClS(C1=C2C=CC=C(C)C2=NN1)(=O)=O

Computed Properties

• Exact Mass: 229.9916763g/mol
• Monoisotopic Mass: 229.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.2Ų

Additional information on 7-methyl-1H-indazole-3-sulfonyl chloride

Comprehensive Overview of 7-methyl-1H-indazole-3-sulfonyl chloride (CAS No. 2172104-51-5): Properties, Applications, and Industry Insights

The chemical compound 7-methyl-1H-indazole-3-sulfonyl chloride (CAS No. 2172104-51-5) is a specialized sulfonyl chloride derivative with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methyl-substituted indazole core, makes it a valuable intermediate for synthesizing bioactive molecules. As the demand for heterocyclic compounds surges in drug discovery, this compound has garnered attention for its potential in designing kinase inhibitors and enzyme modulators.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in 7-methyl-1H-indazole-3-sulfonyl chloride. Researchers frequently search for "indazole sulfonyl chloride applications" or "CAS 2172104-51-5 solubility," reflecting its utility in optimizing structure-activity relationships (SAR). The compound’s reactive sulfonyl chloride group enables facile conjugation with amines or alcohols, a feature critical for developing targeted therapeutics and proteolysis-targeting chimeras (PROTACs).

From a synthetic chemistry perspective, 7-methyl-1H-indazole-3-sulfonyl chloride exhibits notable stability under controlled conditions, though it requires anhydrous handling due to its hydrolysis sensitivity. Analytical data, including NMR spectra and HPLC purity profiles, confirm its suitability for GMP-compliant manufacturing. Industry forums often discuss its role in peptide coupling reactions and covalent inhibitor design, aligning with the growing focus on precision medicine.

Environmental and regulatory considerations are paramount when working with sulfonyl chloride intermediates. While CAS 2172104-51-5 is not classified as hazardous under standard protocols, its use necessitates adherence to green chemistry principles. Innovations in biodegradable solvents and catalytic methods are increasingly applied to minimize waste during its incorporation into complex molecules.

The commercial availability of 7-methyl-1H-indazole-3-sulfonyl chloride has expanded due to its demand in contract research organizations (CROs). Suppliers highlight its compatibility with automated synthesis platforms, addressing the need for scalable building blocks in combinatorial chemistry. Patent literature reveals its inclusion in anticancer agent patents and neuroprotective drug candidates, further validating its industrial importance.

In summary, 7-methyl-1H-indazole-3-sulfonyl chloride (CAS No. 2172104-51-5) represents a nexus of innovation in medicinal chemistry and material science. Its adaptability to click chemistry and bioorthogonal reactions positions it as a cornerstone for next-generation therapeutics. As research pivots toward personalized healthcare, this compound’s role in small-molecule libraries and diagnostic probes will likely expand, driven by interdisciplinary collaboration and technological advancements.